Cas no 52995-47-8 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, octyl ester)

• Product Name: b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, octyl ester
• CAS No: 52995-47-8
• MF: C₁₈H₂₈N₂O₆
• MW: 368.424725532532
• CID: 379750
• PubChem ID: 85470760
• Update Time: 2025-04-19

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, octyl ester
• beta-D-erythro-Pentofuranuronamide, 1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, octyl ester
• 52995-47-8
• 1,2-Dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-erythro-pentofuranuronamide octyl ester

• Inchi： 1S/C18H28N2O6/c1-3-4-5-6-7-8-9-25-17(23)15-13(21)10-14(26-15)20-11-12(2)16(22)19-18(20)24/h11,13-15,21H,3-10H2,1-2H3,(H,19,22,24)/t13-,14+,15-/m0/s1
• InChI Key： FQAFXYXJCJYRLZ-ZNMIVQPWSA-N
• SMILES： O1[C@H](C(=O)OCCCCCCCC)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 368.19473662g/mol
• Monoisotopic Mass: 368.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų